Cas no 2531-70-6 (2-Butanone,4-hydroxy-3-(hydroxymethyl)-)

• Product Name: 2-Butanone,4-hydroxy-3-(hydroxymethyl)-
• CAS No: 2531-70-6
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 251628
• PubChem ID: 13899815
• Update Time: 2025-04-19

2-Butanone,4-hydroxy-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-hydroxy-3-(hydroxymethyl)-
• 4-Hydroxy-3-(hydroxymethyl)-2-butanone
• 4-hydroxy-3-hydroxymethyl-2-butanone
• NQMZUMSFJBKHAU-UHFFFAOYSA-N
• 1,1-bis(hydroxymethyl)propanone
• 2531-70-6
• 4-HYDROXY-3-(HYDROXYMETHYL)BUTAN-2-ONE
• SCHEMBL3042219
• dimethylolacetone

• Inchi： 1S/C5H10O3/c1-4(8)5(2-6)3-7/h5-7H,2-3H2,1H3
• InChI Key： NQMZUMSFJBKHAU-UHFFFAOYSA-N
• SMILES： OCC(C(C)=O)CO

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53